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Introduction
Vitamin K2, a group of compounds known as menaquinones (MKs), plays a crucial role in

various physiological processes, including bone metabolism and cardiovascular health. Unlike

vitamin K1 (phylloquinone), which is primarily found in leafy green vegetables, vitamin K2 is

predominantly produced by bacterial fermentation and is therefore abundant in fermented

foods and some animal products. The length of the polyisoprenoid side chain, denoted as MK-

n, determines the specific vitamer (e.g., MK-4, MK-7, MK-9). The analysis of K2 vitamers in

fermented foods is essential for nutritional assessment, quality control, and the development of

functional foods and dietary supplements. This document provides a detailed protocol for the

extraction, purification, and quantification of K2 vitamers in fermented food matrices using

High-Performance Liquid Chromatography (HPLC).

Principle
The protocol for measuring K2 vitamers in fermented foods involves a multi-step process. First,

the fat-soluble vitamin K2 is extracted from the food matrix using organic solvents. The crude

extract is then purified to remove interfering substances such as other lipids and pigments.
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Finally, the purified extract is analyzed by HPLC with ultraviolet (UV) or fluorescence detection

to separate and quantify the different K2 vitamers. For highly sensitive and specific analysis,

Ultra-High-Performance Liquid Chromatography coupled with Mass Spectrometry (UHPLC-

MS/MS) can also be employed.

Experimental Protocols
Sample Preparation and Extraction
This protocol is a general guideline and may need optimization depending on the specific

fermented food matrix.

Materials:

Fermented food sample (e.g., cheese, natto, kefir)

Hexane

Ethanol (95%)

Isopropanol

Diatomaceous earth (optional, as a dispersing agent)

Mortar and pestle or food processor

Centrifuge

Rotary evaporator

Amber glass vials

Procedure:

Homogenization: Homogenize a representative portion of the fermented food sample (5-10

g) using a mortar and pestle or a food processor. For hard or semi-hard cheeses, grating the

sample prior to homogenization is recommended. Adding diatomaceous earth can aid in the

dispersion of viscous samples.
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Solvent Extraction:

To the homogenized sample, add a 2:1 (v/v) mixture of hexane and isopropanol (e.g., 20

mL hexane and 10 mL isopropanol).

Vortex or shake vigorously for 15-20 minutes to ensure thorough mixing and extraction of

lipids, including vitamin K2.

For exhaustive extraction, this step can be repeated two more times with fresh solvent.

Phase Separation:

Centrifuge the mixture at 3000 x g for 10 minutes to separate the solid food matrix from

the liquid extract.

Carefully collect the supernatant (the hexane/isopropanol layer containing the extracted

lipids).

Solvent Evaporation:

Evaporate the solvent from the collected supernatant using a rotary evaporator at a

temperature not exceeding 40°C. Evaporation should be carried out under reduced

pressure and protected from light to prevent degradation of the vitamin K2 vitamers.

Reconstitution:

Reconstitute the dried lipid extract in a known volume (e.g., 1-2 mL) of the HPLC mobile

phase or a suitable organic solvent like ethanol.

Transfer the reconstituted extract to an amber glass vial and store at -20°C until HPLC

analysis.

Solid-Phase Extraction (SPE) for Purification (Optional
but Recommended)
For complex matrices, an additional purification step using SPE can improve the accuracy of

the quantification.
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Materials:

Silica-based SPE cartridge

Hexane

Hexane with a small percentage of ethyl acetate (e.g., 1-2%)

Ethyl acetate

Nitrogen gas stream

Procedure:

Cartridge Conditioning: Condition the silica SPE cartridge by passing hexane through it.

Sample Loading: Load the reconstituted extract from the solvent extraction step onto the

conditioned SPE cartridge.

Washing: Wash the cartridge with hexane to elute non-polar interfering compounds.

Elution: Elute the K2 vitamers from the cartridge using a mixture of hexane and ethyl

acetate. The exact percentage of ethyl acetate may need to be optimized.

Drying and Reconstitution: Evaporate the elution solvent under a gentle stream of nitrogen

gas. Reconstitute the purified extract in a known volume of the HPLC mobile phase.

HPLC Quantification
Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,

and a UV-Vis or fluorescence detector.

Column: A C18 reversed-phase column is commonly used (e.g., 4.6 mm x 250 mm, 5 µm

particle size).

Mobile Phase: A mixture of methanol, ethanol, or acetonitrile with a suitable buffer. The exact

composition should be optimized for the separation of the target vitamers. A gradient elution

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556441?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


may be necessary for separating a wide range of MKs.

Flow Rate: Typically 1.0 mL/min.

Column Temperature: 30-40°C.

Detection:

UV Detection: Wavelength is typically set between 248 and 270 nm.

Fluorescence Detection: This method offers higher sensitivity and selectivity. It requires

post-column reduction of the quinone ring to a fluorescent hydroquinone. This can be

achieved by passing the column effluent through a zinc reactor. The excitation wavelength

is typically around 243 nm and the emission wavelength is around 430 nm.

Injection Volume: 20-50 µL.

Calibration:

Prepare a series of standard solutions of known concentrations for each K2 vitamer of interest

(e.g., MK-4, MK-7, MK-9) in the mobile phase. Generate a calibration curve by plotting the peak

area against the concentration of each standard.

Quantification:

Inject the purified sample extract into the HPLC system. Identify the peaks corresponding to the

K2 vitamers based on their retention times compared to the standards. Quantify the

concentration of each vitamer in the sample by using the calibration curve.

Data Presentation
The quantitative data for K2 vitamers in various fermented foods are summarized in the tables

below. These values are indicative and can vary depending on the specific starter cultures,

fermentation conditions, and analytical methods used.

Table 1: Vitamin K2 (MK-n) Content in Various Cheeses (ng/g)
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Cheese
Type

MK-4 MK-7 MK-8 MK-9 Total K2

Gouda 2.9 - 35.5 24.4 - 706 10.3 - 65.3 24.1 - 70.6 61.7 - 877.4

Cheddar 1.9 - 10.2 10.1 - 24.1 4.9 - 12.3 12.3 - 35.8 29.2 - 82.4

Blue Cheese 3.5 - 10.8 6.3 - 38.3 12.5 - 35.7 24.5 - 52.8 46.8 - 137.6

Camembert 2.2 - 15.6 13.5 - 62.7 5.4 - 21.3 10.2 - 38.9 31.3 - 138.5

Emmental 0.4 - 4.3 0.5 - 5.1 1.2 - 8.9 3.1 - 15.4 5.2 - 33.7

Table 2: Vitamin K2 (MK-n) Content in Other Fermented Foods (ng/g)

Fermented
Food

MK-4 MK-7 MK-8 MK-9 Total K2

Natto 10 - 20
7,000 -

12,000
- -

7,010 -

12,020

Kefir 0.8 - 3.2 1.1 - 4.8 0.5 - 2.1 0.9 - 3.5 3.3 - 13.6

Sauerkraut - 4.7 - 27.5 - - 4.7 - 27.5

Miso - 10 - 290 - - 10 - 290

Note: "-" indicates that the vitamer was not detected or not reported in the cited literature.

Mandatory Visualizations
Experimental Workflow
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Caption: Workflow for the extraction and quantification of K2 vitamers.
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Caption: The central role of Vitamin K2 in the carboxylation of proteins.

To cite this document: BenchChem. [Application Notes and Protocols for Measuring K2
Vitamers in Fermented Foods]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556441/docs#application-notes-and-protocols-for-
measuring-k2-vitamers-in-fermented-foods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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